N-(4-bromophenyl)-2-[(2-pyrrolidin-1-ylquinolin-8-yl)oxy]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(2-pyrrolidin-1-ylquinolin-8-yl)oxyacetamide
• InChI: InChI=1S/C21H20BrN3O2/c22-16-7-9-17(10-8-16)23-20(26)14-27-18-5-3-4-15-6-11-19(24-21(15)18)25-12-1-2-13-25/h3-11H,1-2,12-14H2,(H,23,26)
• InChI Key: UEWXJCJQTJPGCC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(C=CC=C3OCC(=O)NC4=CC=C(C=C4)Br)C=C2
• Molecular Formula: C21H20BrN3O2
• Molecular Weight: 426.3 g/mol

Description

N-(4-bromophenyl)-2-[(2-pyrrolidin-1-ylquinolin-8-yl)oxy]acetamide, also known as BPIQOA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

N-(4-bromophenyl)-2-[(2-pyrrolidin-1-ylquinolin-8-yl)oxy]acetamide acts as an antagonist of the α7 nicotinic acetylcholine receptor by binding to the receptor and preventing the binding of acetylcholine. This receptor is involved in a variety of neurological processes, including learning and memory, attention, and sensory processing.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to decrease the release of dopamine in the striatum, which is involved in reward and motivation. It has also been shown to impair learning and memory in animal models. Additionally, this compound has been found to have anti-inflammatory effects in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromophenyl)-2-[(2-pyrrolidin-1-ylquinolin-8-yl)oxy]acetamide in lab experiments is its selectivity for the α7 nicotinic acetylcholine receptor, which allows for more precise targeting of this receptor in studies. However, one limitation is that this compound has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research involving N-(4-bromophenyl)-2-[(2-pyrrolidin-1-ylquinolin-8-yl)oxy]acetamide. One area of interest is the role of the α7 nicotinic acetylcholine receptor in psychiatric disorders such as schizophrenia and bipolar disorder. Additionally, this compound could be used to study the effects of α7 nicotinic acetylcholine receptor antagonism on inflammation and immune function. Finally, further research could be done to develop more potent and selective α7 nicotinic acetylcholine receptor antagonists.

Scientific Research Applications

N-(4-bromophenyl)-2-[(2-pyrrolidin-1-ylquinolin-8-yl)oxy]acetamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective antagonist of the α7 nicotinic acetylcholine receptor, which is involved in a variety of neurological processes. This compound can be used to study the role of this receptor in various physiological and pathological conditions.